Cas no 1822-53-3 (4-Pyridinemethanethiol)

• Product Name: 4-Pyridinemethanethiol
• CAS No: 1822-53-3
• MF: C₆H₇NS
• MW: 125.191479921341
• MDL: MFCD06657437
• CID: 118120
• PubChem ID: 13092602
• Update Time: 2025-11-02

4-Pyridinemethanethiol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanethiol
• pyridin-4-ylmethanethiol
• pyridin-4-yl-methanethiol
• 4-(mercaptomethyl)pyridine
• 4-picolyl mercaptan
• 1822-53-3
• (pyridin-4-yl)methanethiol
• 1,6(2H,7H)-Naphthalenedione, 3,4,8,8a-tetrahydro-
• EN300-136811
• AM100417
• AKOS006291806
• BAA82253
• AS-48109
• A909201
• F18336
• YUWAUUTYKFAJBH-UHFFFAOYSA-N
• MFCD06657437
• SCHEMBL451748
• DTXSID20517928

• MDL： MFCD06657437
• Inchi： 1S/C6H7NS/c8-5-6-1-3-7-4-2-6/h1-4,8H,5H2
• InChI Key： YUWAUUTYKFAJBH-UHFFFAOYSA-N
• SMILES： SCC1C=CN=CC=1

Computed Properties

• Exact Mass: 125.03000
• Monoisotopic Mass: 125.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• PSA: 51.69000
• LogP: 1.51140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Pyridinemethanethiol

Comprehensive Guide to 4-Pyridinemethanethiol (CAS No. 1822-53-3): Properties, Applications, and Market Insights

4-Pyridinemethanethiol (CAS No. 1822-53-3), also known as 4-Pyridylmethanethiol or 4-PMT, is a sulfur-containing heterocyclic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This versatile compound features a pyridine ring substituted with a thiol group, making it a valuable building block in organic synthesis. Researchers and industries are increasingly interested in 4-Pyridinemethanethiol derivatives due to their unique chemical properties and potential in drug discovery.

The molecular structure of 4-Pyridinemethanethiol combines the aromatic characteristics of pyridine with the reactivity of a thiol functional group. This combination enables diverse chemical transformations, particularly in the formation of thioether linkages and metal complexes. The compound's molecular weight is 125.19 g/mol, and it typically appears as a colorless to pale yellow liquid with a distinctive odor characteristic of thiol compounds.

In pharmaceutical research, 4-Pyridinemethanethiol CAS 1822-53-3 serves as a crucial intermediate for developing various therapeutic agents. Its ability to form stable bonds with metals makes it particularly valuable in designing metal-chelating drugs and enzyme inhibitors. Recent studies have explored its potential in creating novel antimicrobial agents and anticancer compounds, addressing current global health challenges.

The material science field has found innovative applications for 4-Pyridinemethanethiol, especially in surface modification and nanotechnology. Its thiol group allows for effective self-assembled monolayer (SAM) formation on gold and other metal surfaces, which is crucial for developing advanced sensors and electronic devices. This property aligns with the growing demand for nanoscale materials in electronics and diagnostic technologies.

From a synthetic chemistry perspective, 4-Pyridinemethanethiol synthesis typically involves the reaction of 4-chloromethylpyridine with thiourea, followed by hydrolysis. Researchers continue to develop more efficient and environmentally friendly synthetic routes for 4-PMT to meet the increasing industrial demand while reducing environmental impact.

The global market for 4-Pyridinemethanethiol has shown steady growth, driven by its expanding applications in life sciences and advanced materials. Key manufacturers are focusing on improving 4-Pyridinemethanethiol purity and developing specialized derivatives to cater to specific industry needs. Market analysts predict continued growth, particularly in Asia-Pacific regions, where pharmaceutical and electronics industries are expanding rapidly.

Safety considerations for handling 4-Pyridinemethanethiol include standard precautions for thiol-containing compounds, such as proper ventilation and personal protective equipment. While not classified as highly hazardous, its characteristic odor and potential reactivity warrant careful handling in laboratory and industrial settings.

Recent scientific publications have highlighted novel applications of 4-Pyridinemethanethiol derivatives in catalysis and energy storage systems. These developments align with current research trends in sustainable chemistry and green energy solutions, making this compound increasingly relevant in addressing modern technological challenges.

For researchers seeking 4-Pyridinemethanethiol suppliers, it's essential to verify product specifications, including purity levels and analytical certificates. Many chemical distributors now offer custom synthesis services for 4-PMT derivatives to support specialized research applications.

Future research directions for 4-Pyridinemethanethiol CAS 1822-53-3 may explore its potential in biomedical imaging, targeted drug delivery systems, and advanced polymer chemistry. The compound's versatility ensures its continued importance in both academic research and industrial applications across multiple sectors.

Analytical methods for characterizing 4-Pyridinemethanethiol typically include GC-MS, HPLC, and NMR spectroscopy. These techniques are crucial for quality control in production and for verifying the compound's identity in research applications. Advanced spectroscopic methods are being developed to study its interactions in complex systems.

The environmental fate of 4-Pyridinemethanethiol has become an important research area, particularly regarding its biodegradation pathways and potential ecological impacts. These studies contribute to the development of safer chemical processes and waste management strategies in industries using this compound.

In educational settings, 4-Pyridinemethanethiol serves as an excellent example for teaching concepts in heterocyclic chemistry and thiol reactivity. Its well-characterized properties make it a valuable reference compound for demonstrating fundamental chemical principles and advanced synthetic techniques.